Cas no 1389310-16-0 ((S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine)

(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine structure
1389310-16-0 structure
Product name:(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
CAS No:1389310-16-0
MF:C9H16NF3
MW:195.225
CID:3160999
PubChem ID:66570538

(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
    • (2S)-3-cyclohexyl-1,1,1-trifluoropropan-2-amine
    • 1389310-16-0
    • MDL： MFCD22380050
    • Inchi： InChI=1S/C9H16F3N/c10-9(11,12)8(13)6-7-4-2-1-3-5-7/h7-8H,1-6,13H2/t8-/m0/s1
    • InChI Key： FHGMVQOFCLGBTA-QMMMGPOBSA-N
    • SMILES： C1CCC(CC1)C[C@@H](C(F)(F)F)N

Computed Properties

  • Exact Mass: 195.12348400Da
  • Monoisotopic Mass: 195.12348400Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26Ų

(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1241318-25g
(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
 1389310-16-0 99%
25g
 $3605 2024-06-05
eNovation Chemicals LLC
Y1241318-250mg
(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
 1389310-16-0 99%
250mg
 $500 2024-06-05
A2B Chem LLC
AX70849-250mg
(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
 1389310-16-0 99%
250mg
 $363.00 2024-04-20
A2B Chem LLC
AX70849-25g
(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
 1389310-16-0 99%
25g
 $2775.00 2024-04-20
A2B Chem LLC
AX70849-1g
(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
 1389310-16-0 99%
1g
 $400.00 2024-04-20
eNovation Chemicals LLC
Y1241318-250mg
(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
 1389310-16-0 99%
250mg
 $500 2025-02-28
eNovation Chemicals LLC
Y1241318-25g
(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
 1389310-16-0 99%
25g
 $3605 2025-02-28
eNovation Chemicals LLC
Y1241318-5g
(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
 1389310-16-0 99%
5g
 $1305 2024-06-05
A2B Chem LLC
AX70849-5g
(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
 1389310-16-0 99%
5g
 $988.00 2024-04-20
eNovation Chemicals LLC
Y1241318-5g
(S)-3-Cyclohexyl-1,1,1-trifluoropropan-2-amine
 1389310-16-0 99%
5g
 $1305 2025-02-26

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